Ethyl 3-[(2-ethylpiperidin-1-yl)methyl]-1-methylpyrazole-4-carboxylate

• IUPAC Name: ethyl 3-[(2-ethylpiperidin-1-yl)methyl]-1-methylpyrazole-4-carboxylate
• InChI: InChI=1S/C15H25N3O2/c1-4-12-8-6-7-9-18(12)11-14-13(10-17(3)16-14)15(19)20-5-2/h10,12H,4-9,11H2,1-3H3
• InChI Key: HIJXFKZLTKQSJU-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1CC2=NN(C=C2C(=O)OCC)C
• Molecular Formula: C15H25N3O2
• Molecular Weight: 279.38 g/mol

Description

• IUPAC Name : 2-(3-ethyl-1-piperidinyl)-2-methyl-1-propanamine

Synthesis Analysis

The synthesis of this compound involves the reaction of appropriate starting materials. While specific synthetic routes may vary, one example is the condensation of 1-methylpiperidine-3-carboxylic acid ethyl ester with another reagent. Further details on the synthetic pathway can be found in relevant literature .

Molecular Structure Analysis

The molecular structure of Ethyl 3-[(2-ethylpiperidin-1-yl)methyl]-1-methylpyrazole-4-carboxylate consists of a pyrazole ring, an ethyl ester group, and an attached piperidine moiety. The nitrogen atom in the piperidine ring contributes to its basicity and potential pharmacological activity .

Chemical Reactions Analysis

Various chemical reactions can modify or functionalize this compound. These include hydrogenation, cyclization, cycloaddition, annulation, and amination. Researchers have explored these reactions to synthesize substituted piperidines with diverse biological activities .

Physical And Chemical Properties Analysis

• Storage Temperature : Room temperature